Cas no 105961-56-6 (1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-)
105961-56-6 structure
Product Name:1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-
CAS No:105961-56-6
MF:C9H13NO
MW:151.205622434616
CID:1167145
Update Time:2024-07-26
1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-
- 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- (9CI)
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- Inchi: 1S/C9H13NO/c11-10-8-4-6-3-5-1-2-7(6)9(5)8/h5-7,9,11H,1-4H2/b10-8-
- InChI Key: WUZNTZAMODWOJI-NTMALXAHSA-N
- SMILES: C12CC3CCC1C3/C(=N\O)/C2
Computed Properties
- Exact Mass: 151.09979
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 277.7±9.0 °C(Predicted)
- PSA: 32.59
- pka: 12.40±0.20(Predicted)
1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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